Cas no 827574-05-0 (Ethanone, 2-(2,2-dimethylcyclopropyl)-1-phenyl-)

• Product Name: Ethanone, 2-(2,2-dimethylcyclopropyl)-1-phenyl-
• CAS No: 827574-05-0
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 684113
• PubChem ID: 12157579
• Update Time: 2025-04-19

Ethanone, 2-(2,2-dimethylcyclopropyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(2,2-dimethylcyclopropyl)-1-phenyl-
• 2-(2,2-dimethylcyclopropyl)-1-phenylethanone
• 827574-05-0
• DTXSID80478783

• Inchi： 1S/C13H16O/c1-13(2)9-11(13)8-12(14)10-6-4-3-5-7-10/h3-7,11H,8-9H2,1-2H3
• InChI Key： XSPSOFYFKTWDTD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CC1CC1(C)C

Computed Properties

• Exact Mass: 188.120115130g/mol
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų